Cas no 933743-05-6 (6-Phenyl-1,4-oxazepane)
6-Phenyl-1,4-oxazepane structure
Product Name:6-Phenyl-1,4-oxazepane
CAS No:933743-05-6
MF:C11H15NO
MW:177.242902994156
CID:4720433
Update Time:2023-10-12
6-Phenyl-1,4-oxazepane Chemical and Physical Properties
Names and Identifiers
-
- 6-Phenyl-1,4-oxazepane
- Hexahydro-6-phenyl-1,4-oxazepine (ACI)
-
- Inchi： 1S/C11H15NO/c1-2-4-10(5-3-1)11-8-12-6-7-13-9-11/h1-5,11-12H,6-9H2
- InChI Key： UGDVVWKTZMZNES-UHFFFAOYSA-N
- SMILES： O1CC(C2C=CC=CC=2)CNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 143
- Topological Polar Surface Area: 21.3
6-Phenyl-1,4-oxazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM285937-1g |
6-Phenyl-1,4-oxazepane |
933743-05-6 | 97% | 1g |
$425 | 2022-06-09 | |
| Alichem | A019124765-250mg |
6-Phenyl-1,4-oxazepane |
933743-05-6 | 95% | 250mg |
$201.60 | 2023-08-31 | |
| Alichem | A019124765-1g |
6-Phenyl-1,4-oxazepane |
933743-05-6 | 95% | 1g |
$474.21 | 2023-08-31 | |
| Chemenu | CM285937-1g |
6-Phenyl-1,4-oxazepane |
933743-05-6 | 97% | 1g |
$425 | 2021-06-09 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2171-5g |
6-phenyl-1,4-oxazepane |
933743-05-6 | 95% | 5g |
$2580 | 2023-09-07 |
6-Phenyl-1,4-oxazepane Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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